Cas no 1407997-85-6 ([(1R)-3,3-difluorocyclopentyl]methanol)

• Product Name: [(1R)-3,3-difluorocyclopentyl]methanol
• CAS No: 1407997-85-6
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD23106015
• CID: 3163164
• PubChem ID: 72208028
• Update Time: 2025-04-21

[(1R)-3,3-difluorocyclopentyl]methanol Chemical and Physical Properties

Names and Identifiers

• (R)-3,3-Difluoro-cyclopentanemethanol
• [(1R)-3,3-difluorocyclopentyl]methanol
• QLMRIAAVEVHRJH-RXMQYKEDSA-N
• AS-78586
• PB37646
• (1R)-3,3-Difluorocyclopentanemethanol
• (1R)-3,3-Difluorocyclopentane-1-methanol
• (R)-(3,3-difluorocyclopentyl)methanol
• MFCD23106015
• 1407997-85-6
• CS-0054813
• DTXSID101288698
• P13557
• DTXCID401719331

• MDL： MFCD23106015
• Inchi： 1S/C6H10F2O/c7-6(8)2-1-5(3-6)4-9/h5,9H,1-4H2/t5-/m1/s1
• InChI Key： QLMRIAAVEVHRJH-RXMQYKEDSA-N
• SMILES： FC1(CC[C@@H](CO)C1)F

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų